2-(butylsulfanyl)-1,4,5-triphenyl-1H-imidazole

• Molecular Formula: C25H24N2S
• Molecular Weight: 384.5 g/mol
• IUPAC Name: 2-butylsulfanyl-1,4,5-triphenylimidazole
• InChI: InChI=1S/C25H24N2S/c1-2-3-19-28-25-26-23(20-13-7-4-8-14-20)24(21-15-9-5-10-16-21)27(25)22-17-11-6-12-18-22/h4-18H,2-3,19H2,1H3
• InChI Key: NXFGHQZQNJKWBV-UHFFFAOYSA-N
• SMILES: CCCCSC1=NC(=C(N1C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4

Description

2-(butylsulfanyl)-1,4,5-triphenyl-1H-imidazole is a compound that belongs to the class of imidazoles. The compound has several applications in scientific research, including its use in drug design, as a ligand in coordination chemistry, and as a probe in biological studies.

Mechanism of Action

The mechanism of action of 2-(butylsulfanyl)-1,4,5-triphenyl-1H-imidazole is not fully understood. However, it is believed to act by inhibiting the activity of enzymes, such as DNA topoisomerases and histone deacetylases. The compound has also been shown to disrupt the cell cycle and induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-(butylsulfanyl)-1,4,5-triphenyl-1H-imidazole has several biochemical and physiological effects. The compound has been shown to inhibit the growth of bacteria, fungi, and cancer cells. It has also been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(butylsulfanyl)-1,4,5-triphenyl-1H-imidazole in lab experiments is its stability. The compound is stable under a wide range of conditions and can be easily synthesized and purified. Another advantage is its versatility. The compound can be used in a variety of scientific research applications, including drug design, coordination chemistry, and biological studies.
One of the limitations of using 2-(butylsulfanyl)-1,4,5-triphenyl-1H-imidazole in lab experiments is its toxicity. The compound has been shown to be toxic to some cell lines and may require special handling and disposal procedures. Another limitation is its solubility. The compound is not very soluble in water and may require the use of organic solvents in lab experiments.

Future Directions

There are several future directions for the use of 2-(butylsulfanyl)-1,4,5-triphenyl-1H-imidazole in scientific research. One direction is the development of new drugs that target bacteria, fungi, and cancer cells. The compound can be used as a lead compound for the development of new drugs that are more effective and less toxic.
Another direction is the study of the interaction between 2-(butylsulfanyl)-1,4,5-triphenyl-1H-imidazole and metal ions. The compound forms stable complexes with metal ions, and these complexes can be studied for their catalytic and magnetic properties.
Finally, the compound can be used as a probe in biological studies. It can be used to study the interaction between proteins and nucleic acids, as well as the mechanism of action of enzymes. Further studies may reveal new insights into the biochemical and physiological effects of the compound.

Synthesis Methods

The synthesis of 2-(butylsulfanyl)-1,4,5-triphenyl-1H-imidazole involves the reaction of 2-bromo-1,4,5-triphenylimidazole with butyl mercaptan in the presence of a base, such as potassium carbonate or sodium hydroxide. The reaction takes place in an organic solvent, such as dimethylformamide or dimethyl sulfoxide, at elevated temperatures. The product is obtained as a yellow solid and can be purified by recrystallization from a suitable solvent.

Scientific Research Applications

2-(butylsulfanyl)-1,4,5-triphenyl-1H-imidazole has several applications in scientific research. One of the most important applications is its use in drug design. The compound has been shown to have antimicrobial, antifungal, and anticancer activities. It has been used as a lead compound for the development of new drugs that target these diseases.
The compound is also used as a ligand in coordination chemistry. It forms stable complexes with metal ions, such as copper, nickel, and zinc. These complexes have been studied for their catalytic and magnetic properties.
2-(butylsulfanyl)-1,4,5-triphenyl-1H-imidazole is also used as a probe in biological studies. It has been used to study the interaction between proteins and nucleic acids, as well as the mechanism of action of enzymes.